Cas no 500293-29-8 (Benzonitrile,4-[[4-[(4-formyl-2,6-dimethylphenyl)amino]-2-pyrimidinyl]amino]-)

• Product Name: Benzonitrile,4-[[4-[(4-formyl-2,6-dimethylphenyl)amino]-2-pyrimidinyl]amino]-
• CAS No: 500293-29-8
• MF: C₂₀H₁₇N₅O
• MW: 343.381883382797
• CID: 365825
• PubChem ID: 11290849
• Update Time: 2025-04-19

Benzonitrile,4-[[4-[(4-formyl-2,6-dimethylphenyl)amino]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[4-[(4-formyl-2,6-dimethylphenyl)amino]-2-pyrimidinyl]amino]-
• LogP
• 4-({4-[(4-Formyl-2,6-dimethylphenyl)amino]-2-pyrimidinyl}amino)be nzonitrile
• starbld0002266
• SCHEMBL10179548
• 500293-29-8
• AKOS015917731
• FT-0687646
• 4-((4-((4-Formyl-2,6-dimethylphenyl)amino)pyrimidin-2-yl)amino)benzonitrile

• Inchi： 1S/C20H17N5O/c1-13-9-16(12-26)10-14(2)19(13)24-18-7-8-22-20(25-18)23-17-5-3-15(11-21)4-6-17/h3-10,12H,1-2H3,(H2,22,23,24,25)
• InChI Key： JVBGOWLILCYEFI-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C)C(=C(C)C=1)NC1C=CN=C(NC2C=CC(C#N)=CC=2)N=1

Computed Properties

• Exact Mass: 343.14351
• Monoisotopic Mass: 343.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 594.4°C at 760 mmHg
• Flash Point: 313.3°C
• Refractive Index: 1.66
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
• PSA: 90.7